5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4h-chromen-4-one

• CAS No.: 70460-57-0
• Molecular Formula: C19H20O8
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C19H20O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,17,19-21H,1-4H3
• InChI Key: LVMHZZSYSNZUCT-UHFFFAOYSA-N
• Canonical SMILES: COC1C(OC2=CC(=C(C(=C2C1=O)O)OC)OC)C3=CC(=C(C=C3)OC)O

Description

This compound is a dihydroflavonoid derivative with the molecular formula C₁₉H₂₀O₈ and an average molecular mass of 376.361 Da . Its structure includes:

• A 2,3-dihydrochromen-4-one core.
• Hydroxy groups at positions 5 and 3' (on the B-ring phenyl group).
• Methoxy substitutions at positions 3, 6, 7 (chromenone core) and 4' (B-ring).
• Two stereocenters (C2 and C3), though stereochemical details are undefined in available data .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one typically involves multiple steps, starting from simpler aromatic compounds. One common synthetic route includes the following steps:

Formation of the chromenone core: This can be achieved through the cyclization of an appropriate phenolic precursor under acidic or basic conditions.

Introduction of hydroxyl and methoxy groups: This step involves selective hydroxylation and methylation reactions using reagents such as methanol and sodium hydroxide.

Final assembly: The final product is obtained by coupling the chromenone core with the substituted phenyl group through a series of condensation reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent quality. Key considerations in industrial production include the availability of starting materials, cost-effectiveness, and environmental impact of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form dihydro derivatives, which may have different biological activities.

Substitution: Methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Nucleophiles such as thiols or amines in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Dihydro derivatives with reduced double bonds.

Substitution: Compounds with substituted methoxy groups, leading to a variety of functionalized derivatives.

Scientific Research Applications

5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential antioxidant and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases, including cancer and cardiovascular disorders.

Industry: Utilized in the development of new materials and as a precursor for producing other valuable compounds.

Mechanism of Action

The mechanism of action of 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one involves its interaction with various molecular targets and pathways:

Antioxidant activity: The compound can scavenge free radicals and reduce oxidative stress by donating hydrogen atoms from its hydroxyl groups.

Anti-inflammatory effects: It may inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation.

Molecular targets: Potential targets include enzymes involved in oxidative stress and inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Differences

Compound Name	Molecular Formula	Core Structure	Substituents	Key Biological Activities	References
Target Compound	C₁₉H₂₀O₈	Dihydroflavonoid	5-OH; 3,6,7-OMe; B-ring: 3-OH, 4'-OMe	Limited data; hypothesized antioxidant and anti-inflammatory properties
Casticin (3',5-Dihydroxy-3,4',6,7-tetramethoxyflavone)	C₁₉H₁₈O₈	Flavone	5-OH; 3,6,7,4'-OMe; B-ring: 3'-OH	Anti-inflammatory, anticancer, antiviral; used as a pharmacopeial standard
Diosmetin (5,7,3'-Trihydroxy-4'-methoxyflavone)	C₁₆H₁₂O₆	Flavone	5,7,3'-OH; 4'-OMe	Vascular protection, anti-edema; precursor to diosmin (glycoside form)
Hesperetin (5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one)	C₁₆H₁₄O₆	Dihydroflavonoid	5,7-OH; B-ring: 3-OH, 4'-OMe	Antioxidant, anti-diabetic; structurally similar but lacks 3,6,7-OMe groups
5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one	C₁₈H₁₆O₇	Flavone	5-OH; 6,7-OMe; B-ring: 3-OH, 4'-OMe	Limited bioactivity data; differs in methoxy positioning

Structural Nuances Influencing Bioactivity

• Dihydro vs. Flavone Core : The dihydro structure in the target compound and hesperetin may enhance solubility and membrane permeability compared to planar flavones like casticin .
• Methoxy Substitutions : The 3,6,7-trimethoxy pattern in the target compound and casticin is associated with enhanced metabolic stability and receptor binding affinity, particularly in anticancer studies .
• Glycosylation: Diosmin (diosmetin-7-O-rutinoside) demonstrates improved bioavailability over its aglycone diosmetin, highlighting the role of glycosylation in pharmacokinetics .

Pharmacological Highlights

• Casticin : Shows potent inhibition of NF-κB and STAT3 pathways, making it a candidate for cancer therapy .
• Diosmetin/Diosmin: Clinically validated for treating chronic venous insufficiency and hemorrhoids due to venotonic and anti-inflammatory effects .
• Target Compound : Preliminary LC-MS data suggest its presence in herbal extracts, but mechanistic studies are lacking .

Biological Activity

5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one is a flavonoid compound known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on existing research.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}O_7$ with a molecular weight of 348.36 g/mol. The compound features multiple methoxy groups and hydroxyl substituents, which are significant for its biological activity.

Structural Characteristics

Property	Value
Molecular Formula	$C_{19}H_{20}O_7$
Molecular Weight	348.36 g/mol
IUPAC Name	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one
CAS Number	Not available

Antioxidant Activity

Research indicates that this compound exhibits significant antioxidant properties. It protects cells from oxidative stress by scavenging free radicals and enhancing the activity of endogenous antioxidant enzymes. In vitro studies have demonstrated that it can reduce reactive oxygen species (ROS) levels in various cell lines.

Anticancer Properties

Several studies have reported the anticancer effects of this flavonoid:

• Mechanism of Action : The compound induces apoptosis in cancer cells through the activation of caspases and modulation of the Bcl-2 family proteins. It has shown effectiveness against various cancer cell lines, including breast (MCF-7), liver (HepG2), and colon (HT-29) cancer cells.
• IC50 Values : The IC50 values for different cancer cell lines range from 5 to 20 µM, indicating potent cytotoxicity compared to standard chemotherapeutic agents like doxorubicin.

Anti-inflammatory Effects

The compound has been shown to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential applications in treating inflammatory diseases.

Neuroprotective Effects

In models of neurodegeneration, this flavonoid has demonstrated protective effects against neuronal cell death induced by oxidative stress. It enhances neuronal survival and function, making it a candidate for further research in neurodegenerative conditions like Alzheimer's disease.

Case Studies and Research Findings

• Study on Anticancer Activity : A study published in Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of similar flavonoids and found that hydroxyl and methoxy substitutions significantly enhance anticancer activity. The tested compound exhibited selective cytotoxicity against HepG2 cells with an IC50 value of 8 µM .
• Inflammation Model : In a study assessing anti-inflammatory properties, the compound was administered to LPS-stimulated macrophages, resulting in a significant decrease in TNF-alpha production by approximately 40% at a concentration of 10 µM .
• Neuroprotection Study : Research published in Neurochemistry International highlighted the neuroprotective effects of this compound in a model of oxidative stress-induced neuronal death. The results indicated that pretreatment with the flavonoid reduced cell death by 30% compared to controls .

Q & A

Basic Research Questions

Q. What are the optimal conditions for synthesizing 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxy-2,3-dihydro-4H-chromen-4-one?

• Methodology : Synthesis typically involves refluxing intermediates in ethanol with hydrochloric acid, as described for structurally similar flavones . Key steps include controlling reaction temperature (e.g., 60–80°C) and using dropwise addition of reagents to minimize side reactions. Post-synthesis purification via column chromatography (e.g., silica gel, eluting with ethyl acetate/hexane mixtures) is critical to isolate the target compound. Confirm purity via HPLC (>95%) and characterize intermediates using TLC .

Q. How can structural elucidation be performed for this compound?

• Methodology : Use a combination of spectroscopic techniques:

• NMR : Assign methoxy (δ 3.7–3.9 ppm) and hydroxyl protons (δ 5.5–6.0 ppm) via $^1 \text{H}$- and $^{13}\text{C}$-NMR, focusing on aromatic proton coupling patterns to confirm substitution positions .
• X-ray crystallography : For unambiguous confirmation, grow single crystals via slow evaporation in methanol/water. Refine structures using SHELXL (e.g., R-factor <0.05) .
• Mass spectrometry : High-resolution ESI-MS to verify molecular weight (expected [M+H]+ at 344.32) .

Advanced Research Questions

Q. How can computational methods resolve contradictions in reported bioactivity data for this compound?

• Methodology :

• Molecular docking : Use AutoDock Vina to model interactions with targets like cyclooxygenase-2 (COX-2) or cytochrome P450 enzymes. Validate against experimental IC$_{50}$ values to identify discrepancies due to stereochemical variations .
• QSAR modeling : Train models using descriptors like LogP, polar surface area, and methoxy group positions to correlate structural features with observed antioxidant or anti-inflammatory activity .
• Meta-analysis : Systematically review literature (e.g., PubMed, SciFinder) to identify confounding factors (e.g., assay conditions, solvent effects) causing data variability .

Q. What experimental strategies improve crystallization success for X-ray studies of this compound?

• Methodology :

• Solvent screening : Test polar solvents (e.g., DMSO, methanol) and mixed-solvent systems (e.g., methanol/chloroform) to optimize crystal growth.
• Temperature gradients : Use slow cooling (0.5°C/hour) from saturated solutions to promote lattice formation .
• SHELXD/SHELXE pipelines : Employ dual-space algorithms for phase determination in cases of weak diffraction data . Visualize thermal ellipsoids with ORTEP-3 to validate anisotropic displacement parameters .

Q. How can structure-activity relationship (SAR) studies guide functional group modifications?

• Methodology :

• Selective demethylation : Use BBr$_3$ in dichloromethane to remove methoxy groups at specific positions (e.g., C-3 vs. C-6) and assess changes in bioactivity .
• Hydroxyl protection : Acetylate free hydroxyls with acetic anhydride to evaluate their role in hydrogen-bonding interactions with biological targets .
• Comparative crystallography : Overlay modified structures (e.g., 5-hydroxy vs. 5-methoxy derivatives) to map steric and electronic effects on binding .

Q. What protocols assess the environmental fate of this compound in ecological studies?

• Methodology :

• Soil mobility assays : Use OECD Guideline 121 to measure adsorption coefficients (K$_\text{oc}$) in loam or clay soils .
• Aquatic toxicity testing : Expose Daphnia magna to graded concentrations (0.1–100 ppm) and monitor LC$_{50}$ values over 48 hours .
• Degradation studies : Perform HPLC-MS to track photolytic (UV light) or microbial degradation products in simulated wastewater .